2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid

• IUPAC Name: 2-(4-bromoanilino)-4-oxo-4-phenylbutanoic acid
• InChI: InChI=1S/C16H14BrNO3/c17-12-6-8-13(9-7-12)18-14(16(20)21)10-15(19)11-4-2-1-3-5-11/h1-9,14,18H,10H2,(H,20,21)
• InChI Key: XMGNQAJSAZVAPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC(C(=O)O)NC2=CC=C(C=C2)Br
• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19 g/mol

Description

2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid is an organic compound that features a brominated aromatic amine and a phenyl-substituted butanoic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid typically involves the reaction of 4-bromoaniline with phenylacetic acid derivatives under specific conditions. One common method includes the use of coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol or amine.

Substitution: The bromine atom in the aromatic ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid involves its interaction with specific molecular targets. The brominated aromatic amine moiety can interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-(4-bromophenyl)-thiazol-2-amine: This compound also features a brominated aromatic ring and has been studied for its antimicrobial and anticancer activities[][4].

2-bromophenylboronic acid: Known for its use in Suzuki-Miyaura coupling reactions, this compound shares the brominated aromatic structure.

Uniqueness

2-[(4-bromophenyl)amino]-4-oxo-4-phenylbutanoic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activities. Its structure allows for diverse chemical modifications, making it a versatile compound for various applications.